Cas no 1314654-93-7 (2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314654-93-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6427428
• PubChem ID: 83698519
• Update Time: 2025-08-05

2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid
• EN300-1826561
• 1314654-93-7

• Inchi： 1S/C11H14O3/c1-7-4-5-8(6-9(7)12)11(2,3)10(13)14/h4-6,12H,1-3H3,(H,13,14)
• InChI Key： HWYZZOGOIWOVQT-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC(C)=C(C=1)O)=O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid

2-(3-Hydroxy-4-Methylphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1314654-93-7, known as 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group, a methyl substituent, and a propanoic acid moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The molecular formula of 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid is C₁₁H₁₆O₃, and its molecular weight is approximately 196.25 g/mol. The compound exhibits a melting point of around 150°C and a boiling point of about 350°C. Its solubility in water is moderate, and it is more soluble in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for use in various chemical reactions and formulations.

The synthesis of 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid can be achieved through several methods, including nucleophilic substitution, condensation reactions, and oxidation processes. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, which minimize the use of hazardous reagents and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and selectivity.

In terms of applications, 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid has found utility in the pharmaceutical industry as a precursor for bioactive compounds. Its hydroxyl group and methyl substituent provide opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity. For example, studies have shown that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

Beyond pharmacology, this compound has also been explored in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has focused on understanding the electronic properties of 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid. Computational studies have revealed that the molecule exhibits a conjugated system that can influence its electronic behavior. This insight has opened new avenues for its application in organic electronics, particularly in the development of semiconducting materials.

In conclusion, CAS No. 1314654-93-7, or 2-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.